molecular formula C15H16FNO B8428685 (2-Benzyloxy-ethyl)-(4-fluoro-phenyl)-amine

(2-Benzyloxy-ethyl)-(4-fluoro-phenyl)-amine

Cat. No.: B8428685
M. Wt: 245.29 g/mol
InChI Key: LRKJRLDOUHDESN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Benzyloxy-ethyl)-(4-fluoro-phenyl)-amine is a useful research compound. Its molecular formula is C15H16FNO and its molecular weight is 245.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H16FNO

Molecular Weight

245.29 g/mol

IUPAC Name

4-fluoro-N-(2-phenylmethoxyethyl)aniline

InChI

InChI=1S/C15H16FNO/c16-14-6-8-15(9-7-14)17-10-11-18-12-13-4-2-1-3-5-13/h1-9,17H,10-12H2

InChI Key

LRKJRLDOUHDESN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COCCNC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of LAH (1.25 g, 27 mmol) in dry diethyl ether (100 mL) was added dropwise a solution of 2-benzyloxy-N-(4-fluoro-phenyl)-acetamide (33) (6.9 g, 27 mmol) in dry diethyl ether (100 mL). The addition was such as a reflux was maintained. Once the addition was completed, the reaction mixture was heated to reflux for 4 h, then poured into ice-water and DCM was added. In order to break down the aluminium salt, 2M aqueous sodium hydroxide solution was added until strong basic pH was obtained. The layers were separated and the aqueous layer was washed with DCM, dried and concentrated in vacuo. The crude material was purified by silica gel chromatography eluting with petrol (A) and ethyl acetate (B) (5-50% B, 100 g, 12 CV, 60 mL/min) to afford 5.5 g (84%) of (2-benzyloxy-ethyl)-(4-fluoro-phenyl)-amine (34) as a yellow oil. The structure was confirmed by 13C NMR (75 MHz, CDCl3) δC 44.0, 68.3, 72.8, 113.7 (d, JCF=7 Hz), 115.3 (d, JCF=22 Hz), 127.5, 127.6 (d, JCF=3 Hz), 128.3, 137.8, 144.5, 154.1, and 157.2.
Name
Quantity
1.25 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
2-benzyloxy-N-(4-fluoro-phenyl)-acetamide
Quantity
6.9 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
aluminium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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